Yttrium
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Solubility
Decomposes in water
Soluble in dilute acids and potassium hydroxide solution
Soluble in hot H2O
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Canonical SMILES
Medical Lasers
Yttrium-Aluminum Garnet (YAG) crystals, doped with different elements, are used in high-powered lasers for various surgical procedures. Yttrium-based lasers are employed in ophthalmic surgery for treating glaucoma and retinal detachment []. Additionally, they are used in urology for prostate cancer treatment and in gastroenterology for treating various gastrointestinal diseases [].
Radiopharmaceuticals
The isotope Yttrium-90 (⁹⁰Y) is a key component in radiopharmaceuticals used for targeted cancer therapy. ⁹⁰Y emits beta particles that can destroy nearby cancer cells with minimal impact on healthy tissues. This targeted approach allows for effective treatment of various cancers, including liver cancer, lymphoma, and bone cancer [].
Diagnostic Imaging
Yttrium-86 (⁸⁶Y) finds use in positron emission tomography (PET) scans, a type of nuclear medicine imaging technique. ⁸⁶Y can be attached to various molecules, allowing researchers to track specific biological processes in the body and diagnose diseases like cancer and neurological disorders [].
Yttrium in Materials Science Research
Beyond its medical applications, yttrium also plays a significant role in materials science research due to its unique properties:
Superconductors
Yttrium-based high-temperature superconductors, such as Yttrium Barium Copper Oxide (YBCO), exhibit superconductivity at relatively high temperatures compared to traditional materials. This characteristic makes them valuable for research on next-generation power transmission lines, maglev trains, and other applications requiring efficient energy transfer [].
Optical Materials
Yttrium oxide (Y₂O₃) is added to the glass used in camera lenses to improve their heat and shock resistance, making them crucial for various scientific instruments and high-performance optics [].
Fuel Cells
Yttria-stabilized zirconia (YSZ), a ceramic material composed of zirconium oxide stabilized with yttrium oxide, exhibits high ionic conductivity. This property makes YSZ a valuable material for research on solid oxide fuel cells, a clean and efficient energy generation technology [].
Yttrium is a silvery-white metallic element classified as a rare-earth metal, with the atomic number 39. It is relatively soft and ductile, exhibiting moderate stability in air due to the formation of a protective oxide layer. Yttrium is primarily found in minerals such as gadolinite, euxenite, and xenotime, and was first isolated in 1794 by Finnish chemist Johan Gadolin from a mineral sourced from Ytterby, Sweden. This element has a melting point of approximately 1526 °C and a boiling point of around 2930 °C, making it useful in high-temperature applications .
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Yttrium can be synthesized through various methods:
- Metallothermic Reduction: This involves reducing yttrium fluoride with calcium at high temperatures.
- Ion Exchange Extraction: In commercial applications, yttrium is separated from other rare earth elements using liquid-liquid extraction or ion-exchange methods.
- Precipitation from Solutions: Yttrium salts can be precipitated from aqueous solutions using oxalic acid or sodium hydroxide to yield yttrium oxalate or hydroxide, respectively. Heating these compounds converts them into yttrium oxide .
Yttrium has a wide range of applications across various fields:
- Electronics: Used in phosphors for color television tubes and LED displays.
- Lasers: Yttrium aluminum garnet is utilized as a laser medium.
- Superconductors: Compounds like yttrium barium copper oxide are employed in high-temperature superconductors for electrical power transmission.
- Alloys: Yttrium is added to metals to improve corrosion resistance and oxidation stability.
- Medical Uses: Isotopes like yttrium-90 are used in cancer treatment through targeted radiotherapy .
Research on yttrium primarily focuses on its interactions within materials science and medical applications. Studies have shown that yttrium compounds can enhance the properties of ceramics and superconductors. In medical research, the effectiveness of yttrium isotopes in targeting cancer cells has been extensively investigated, demonstrating promising results for therapeutic applications .
While yttrium shares similarities with other rare-earth elements, its unique properties set it apart. Here are some comparable compounds:
| Compound | Unique Features |
|---|---|
| Scandium | Lighter than yttrium; used in aerospace alloys. |
| Lanthanum | Higher atomic number; utilized in catalysts. |
| Cerium | Commonly used in polishing powders; more reactive. |
| Neodymium | Known for strong magnetic properties; used in magnets. |
Yttrium's distinct characteristics include its stable oxidation state and specific applications in electronics and superconductivity that differentiate it from these similar compounds .
Physical Description
Solid
Dark-gray to black, odorless powder. Soft silvery-white metal in bulk.
Dark-gray to black, odorless solid.
Color/Form
Hexagonal, silvery-metallic colored element...gray-black when finely divided. Brittle...harder than zinc.
Boiling Point
3345 °C
5301°F
Density
4.47 g/cu cm
4.47
Odor
Melting Point
1522 °C
1526°C
2732°F
UNII
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 74 of 167 companies. For more detailed information, please visit ECHA C&L website;
Of the 6 notification(s) provided by 93 of 167 companies with hazard statement code(s):;
H228 (74.19%): Flammable solid [Danger Flammable solids];
H250 (50.54%): Catches fire spontaneously if exposed to air [Danger Pyrophoric liquids;
Pyrophoric solids];
H302 (50.54%): Harmful if swallowed [Warning Acute toxicity, oral];
H312 (50.54%): Harmful in contact with skin [Warning Acute toxicity, dermal];
H332 (50.54%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H413 (20.43%): May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Vapor Pressure
6.66X10-11 Pa at 1000 K; 2.96x10-7 Pa at 1200 K; 1.17x10-4 Pa at 1400 K; 1.02x10-2 Pa at 1600 K; 0.316 Pa at 1800 K; 4.27 Pa at 2000 K; 35.9 Pa at 2200 K
0 mmHg (approx)
Pictograms
Flammable;Irritant
Other CAS
Wikipedia
Yttrium hydride
Methods of Manufacturing
General Manufacturing Information
Yttrium compounds and metal were imported from several sources in 2004; Yttrium compounds and metals were imported from China (85.4%), the Netherlands (7.74%), Japan (3.72%), Austria (1.41%), Belgium (1.08%), Hong Kong (0.42%), and the Republic of Korea (0.19%).
In general yttrium is found together with the lanthanides and occurs in minerals such as monazite, bastnasite, xenotime, yttrialite, gadonilite, yttriocrasite, and in complex minerals such as samarskite and euxenite. Monazite sand contains 3% Y and bastnasite about 0.2%. Xenotime (from Malaysia) contains about 60% Y. The most important sources of monazite sand are in Florida, Australia, India, Malaysia, and Brazil. The abundance of yttrium in the earth's crust is about 0.0028%.
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C11H6F17NO4S
